Cas no 2227898-20-4 (rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine
• CAS No: 2227898-20-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6241513
• PubChem ID: 165628574
• Update Time: 2025-07-21

rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine
• EN300-1777878
• 2227898-20-4
• rac-(1R,2S)-2-[3-(methoxymethyl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C11H15NO/c1-13-7-8-3-2-4-9(5-8)10-6-11(10)12/h2-5,10-11H,6-7,12H2,1H3/t10-,11+/m0/s1
• InChI Key： JANLYGDQRPKROL-WDEREUQCSA-N
• SMILES： O(C)CC1=CC=CC(=C1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine

Introduction to Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine (CAS No. 2227898-20-4)

Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine, identified by its CAS number CAS No. 2227898-20-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The compound belongs to a class of cyclic amine derivatives, which are known for their diverse biological activities. The presence of a cyclopropane ring in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The specific stereochemistry, denoted as rac-(1R,2S), indicates a mixture of enantiomers that can exhibit different pharmacological profiles, necessitating careful study and optimization.

In recent years, there has been growing interest in the development of small-molecule drugs that target specific biological pathways. Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine has been investigated for its potential role in modulating various cellular processes. Its structural motif suggests that it may interact with biological targets such as enzymes and receptors, thereby influencing physiological functions. This has prompted researchers to explore its pharmacokinetic properties and potential therapeutic applications.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The cyclopropane ring is known to enhance binding affinity and selectivity, making it an attractive feature for drug design. Furthermore, the methoxymethyl group introduces additional functionalization possibilities, allowing for the synthesis of analogs with tailored properties. These characteristics have made Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine a subject of extensive synthetic studies.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds. By leveraging molecular modeling techniques, researchers can predict the binding interactions of Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine with biological targets. This approach has accelerated the discovery process and has led to the identification of promising lead compounds for further development. The integration of experimental data with computational methods has been crucial in validating these findings and optimizing the compound's pharmacological profile.

The synthesis of Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes with careful control over reaction conditions to achieve high enantiomeric purity. However, recent innovations in asymmetric synthesis have provided more efficient strategies for constructing chiral centers. These advancements have not only improved yield but also reduced the complexity of the synthetic pathway, making it more feasible for large-scale production.

The biological activity of Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine has been evaluated in various in vitro and in vivo models. Initial studies have shown promising results in modulating pathways associated with inflammation and neurodegeneration. The compound's ability to interact with specific targets suggests potential therapeutic benefits in conditions such as chronic pain and neurodegenerative diseases. Further research is ongoing to elucidate its mechanism of action and to assess its safety profile.

One area of particular interest is the compound's potential as an intermediate in the synthesis of more complex drug candidates. The cyclopropane ring can be further functionalized to introduce additional pharmacophores, enhancing its versatility as a scaffold. Researchers are exploring strategies to derivatize Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine into novel molecules with improved pharmacological properties. This approach has the potential to yield next-generation therapeutics with enhanced efficacy and reduced side effects.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for robust preclinical data before clinical trials can commence. Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine must undergo rigorous testing to meet regulatory standards and demonstrate safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing this compound through the pipeline towards clinical application.

In conclusion, Rac-(1R,2S)-2-3-(methoxymethyl)phenylcyclopropan-1-amine (CAS No. 2227898-20-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational methods, the future prospects for this compound appear bright, offering hope for innovative treatments across multiple disease areas.